Cas no 88630-43-7 (2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl-)

• Product Name: 2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl-
• CAS No: 88630-43-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 709914
• PubChem ID: 3859615
• Update Time: 2025-10-22

2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl-
• 2-(N-PROPYLCARBAMOYL)-1,2,3,4-TETRAHYDROISOQUINOLINE
• N-propyl-3,4-dihydro-1H-isoquinoline-2-carboxamide
• SCHEMBL8382600
• N-PROPYL-3,4-DIHYDROISOQUINOLINE-2(1H)-CARBOXAMIDE
• 88630-43-7
• AKOS008666758
• InChI=1/C13H18N2O/c1-2-8-14-13(16)15-9-7-11-5-3-4-6-12(11)10-15/h3-6H,2,7-10H2,1H3,(H,14,16
• 2-(N-PROPYLCARBAMOYL)-1,2,3,4-TETRA-HYDROISOQUINOLINE
• DTXSID60397468

• MDL： MFCD00010686
• Inchi： 1S/C13H18N2O/c1-2-8-14-13(16)15-9-7-11-5-3-4-6-12(11)10-15/h3-6H,2,7-10H2,1H3,(H,14,16)
• InChI Key： JORKKSUCVHWJBE-UHFFFAOYSA-N
• SMILES： O=C(NCCC)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 218.142
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl-

Professional Introduction to 2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl- (CAS No. 88630-43-7)

2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl- (CAS No. 88630-43-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic amide derivative belongs to the broader class of isoquinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl- incorporates a fused bicyclic system consisting of a benzene ring and a pyridine ring, with an amide functional group attached to the isoquinoline core. This configuration not only contributes to its distinct chemical properties but also opens up numerous possibilities for further functionalization and derivatization, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in isoquinoline derivatives due to their demonstrated efficacy in various pharmacological contexts. Specifically, compounds featuring the Isoquinolinecarboxamide moiety have shown promise in targeting multiple disease pathways, including cancer, inflammation, and neurodegenerative disorders. The propyl substitution at the amide nitrogen in 3,4-dihydro-N-propyl-2(1H)-isoquinolinecarboxamide enhances its solubility and bioavailability, which are critical factors for pharmaceutical development.

The synthesis of 2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl- involves a multi-step process that typically begins with the condensation of appropriate precursors to form the isoquinoline core. Subsequent functionalization steps introduce the amide group and the propyl side chain. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of Isoquinolinecarboxamide-based compounds is their ability to interact with biological targets at a molecular level. The isoquinoline scaffold is known to exhibit strong binding affinity for various enzymes and receptors involved in cellular signaling pathways. For instance, studies have shown that isoquinoline derivatives can modulate the activity of kinases and phosphodiesterases, which are key players in regulating cell growth and differentiation. The propyl substitution further fine-tunes these interactions, potentially enhancing selectivity and potency.

The pharmacological profile of 3,4-dihydro-N-propyl-2(1H)-isoquinolinecarboxamide has been extensively explored in preclinical studies. These investigations have revealed its potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects by mitigating oxidative stress and neuroinflammation associated with neurodegenerative diseases like Alzheimer's and Parkinson's.

In vitro studies have also highlighted the antimicrobial properties of Isoquinolinecarboxamide-derived compounds. The structural features of these molecules allow them to disrupt bacterial cell membranes and interfere with essential metabolic processes. This makes them promising candidates for developing novel antibiotics to combat drug-resistant strains of bacteria. The propyl side chain appears to enhance these effects by improving membrane penetration and stability.

The therapeutic potential of 2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl- extends beyond its antimicrobial and anti-inflammatory properties. Research has indicated that it may possess anticancer activity by inducing apoptosis in tumor cells while sparing healthy cells. This selective toxicity is attributed to its ability to inhibit key survival pathways in cancer cells, such as PI3K/Akt and MAPK signaling cascades. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system tumors.

The development of novel drug candidates often involves optimizing existing scaffolds to improve pharmacokinetic properties while maintaining or enhancing biological activity. In this context, Isoquinolinecarboxamide,3,4-dihydro-N-propyl- serves as an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can identify structural features that contribute to its biological effects. This iterative approach has led to the discovery of several potent analogs with improved efficacy and reduced toxicity.

The synthetic accessibility of 2(1H)-Isoquinolinecarboxamide,3,4-dihydro-N-propyl- is another factor that underscores its importance in pharmaceutical research. The availability of reliable synthetic routes allows for large-scale production necessary for clinical trials and commercialization. Advances in synthetic chemistry have enabled the efficient preparation of complex isoquinoline derivatives without compromising purity or yield. These advancements are crucial for translating laboratory discoveries into viable therapeutic options for patients worldwide.

In conclusion,Isoquinolinecarboxamide,3,4-dihydro-N-propyl-(CAS No. 88630-43-7) represents a promising compound with multifaceted biological activities and therapeutic potential across various diseases. Its unique structural features make it an attractive scaffold for further medicinal chemistry exploration aimed at developing novel treatments with improved efficacy profiles compared to existing therapies.